Cas no 449727-85-9 (4-ACETOXY-3-BROMOANISOLE)
4-ACETOXY-3-BROMOANISOLE structure
Product Name:4-ACETOXY-3-BROMOANISOLE
CAS No:449727-85-9
MF:C9H9BrO3
MW:245.069962263107
CID:929754
PubChem ID:11288033
Update Time:2025-04-19
4-ACETOXY-3-BROMOANISOLE Chemical and Physical Properties
Names and Identifiers
-
- 4-ACETOXY-3-BROMOANISOLE
- (2-bromo-4-methoxyphenyl) acetate
- SCHEMBL9280624
- 449727-85-9
- DB-070606
- DTXSID90461308
- Phenol, 2-bromo-4-methoxy-, 1-acetate
-
- Inchi: 1S/C9H9BrO3/c1-6(11)13-9-4-3-7(12-2)5-8(9)10/h3-5H,1-2H3
- InChI Key: IHRXZSJJLBIBOY-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1OC(C)=O)OC
Computed Properties
- Exact Mass: 243.97351g/mol
- Monoisotopic Mass: 243.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.465±0.06 g/cm3(Predicted)
- Boiling Point: 295.9±30.0 °C(Predicted)
4-ACETOXY-3-BROMOANISOLE Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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